Cas no 193611-67-5 (SB 216641 hydrochloride)

• Product Name: SB 216641 hydrochloride
• CAS No: 193611-67-5
• MF: C₂₈H₃₁ClN₄O₄
• MW: 523.023145914078
• CID: 2089663
• PubChem ID: 10392025
• Update Time: 2025-08-04

SB 216641 hydrochloride Chemical and Physical Properties

Names and Identifiers

• SB 216641 hydrochloride
• [1,1'-Biphenyl]-4-carboxamide, N-[3-[2-(dimethylamino)ethoxy]-4-methoxyphenyl]-2'-methyl-4'-(5-methyl-1,2,4-oxadiazol-3-yl)-, monohydrochloride
• N-{3-[2-(Dimethylamino)ethoxy]-4-methoxyphenyl}-2'-methyl-4'-(5-m ethyl-1,2,4-oxadiazol-3-yl)-4-biphenylcarboxamide hydrochloride ( 1:1)
• SB 216641A
• SB-216641 hydrochloride
• 193611-67-5
• SR-01000597916
• N-(3-(2-(Dimethylamino)ethoxy)-4-methoxyphenyl)-2'-methyl-4'-(5-methyl-1,2,4-oxadiazol-3-yl)-[1,1'-biphenyl]-4-carboxamide hydrochloride
• SB216641 hydrochloride
• SB-216641A
• HY-103149
• SB 216641A; SB-216641 hydrochloride
• BCP08284
• DTXSID9042625
• BCP20784
• N-[3-[2-(Dimethylamino)ethoxy]-4-methoxyphenyl]-2'-methyl-4'-(5-methyl-1,2,4-oxadiazol-3-yl)-[1,1'-biphenyl]-4-carboxamide Monohydrochloride; SB 216641A;
• SCHEMBL25382964
• N-[3-[2-(dimethylamino)ethoxy]-4-methoxyphenyl]-4-[2-methyl-4-(5-methyl-1,2,4-oxadiazol-3-yl)phenyl]benzamide;hydrochloride
• SB216641
• E98714
• N-[3-[3-(Dimethylamino)ethoxy]-4-methoxyphenyl]-2'-methyl-4'-(5-methyl-1,2,4-oxadiazol-3-yl)-[1,1'-biphenyl]-4-carboxamide hydrochloride PFI-3
• SB216641HYDROCHLORIDE
• (1,1'-Biphenyl)-4-carboxamide, N-(3-(2-(dimethylamino)ethoxy)-4-methoxyphenyl)-2'-methyl-4'-(5-methyl-1,2,4-oxadiazol-3-yl)-, monohydrochloride
• AKOS024456484
• CHEMBL5089005
• J-012535
• N-{3-[2-(dimethylamino)ethoxy]-4-methoxyphenyl}-2'-methyl-4'-(5-methyl-1,2,4-oxadiazol-3-yl)biphenyl-4-carboxamide hydrochloride
• SR-01000597916-1
• CS-0024664
• 2'-Methyl-4'-(5-methyl-[1,2,4]oxadiazol-3-yl)-biphenyl-4-carboxylic acid [3-(2-dimethylamino-ethoxy)-4-methoxy-phenyl]-amide hydrochloride
• GKA22778

• Inchi： 1S/C28H30N4O4.ClH/c1-18-16-22(27-29-19(2)36-31-27)10-12-24(18)20-6-8-21(9-7-20)28(33)30-23-11-13-25(34-5)26(17-23)35-15-14-32(3)4;/h6-13,16-17H,14-15H2,1-5H3,(H,30,33);1H
• InChI Key： JPBMDMNORXKGHZ-UHFFFAOYSA-N
• SMILES： Cl.O(C1C(=CC=C(C=1)NC(C1C=CC(=CC=1)C1C=CC(C2=NOC(C)=N2)=CC=1C)=O)OC)CCN(C)C

Computed Properties

• Exact Mass: 522.2033832g/mol
• Monoisotopic Mass: 522.2033832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 687
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.7Ų

Additional information on SB 216641 hydrochloride

Introduction to SB 216641 Hydrochloride (CAS No. 193611-67-5)

SB 216641 hydrochloride (CAS No. 193611-67-5) is a potent and selective antagonist of the serotonin 5-HT_2C receptor. This compound has garnered significant attention in the field of neuroscience and pharmacology due to its potential therapeutic applications in various psychiatric and neurological disorders. The selective nature of SB 216641 hydrochloride makes it a valuable tool for researchers aiming to elucidate the role of the 5-HT_2C receptor in these conditions.

The chemical structure of SB 216641 hydrochloride is characterized by its unique molecular framework, which confers high affinity and selectivity for the 5-HT_2C receptor. This receptor is a member of the G protein-coupled receptor (GPCR) family and plays a crucial role in modulating neurotransmitter release and neuronal activity. The binding of serotonin to the 5-HT_2C receptor can influence a wide range of physiological processes, including mood regulation, appetite, and cognitive function.

In preclinical studies, SB 216641 hydrochloride has demonstrated significant efficacy in blocking the effects of serotonin at the 5-HT_2C receptor. This antagonistic action has been shown to modulate neurotransmitter systems involved in mood disorders, such as depression and anxiety. Recent research has also explored the potential of SB 216641 hydrochloride in treating obesity and metabolic disorders, given the receptor's role in regulating appetite and energy metabolism.

The pharmacokinetic properties of SB 216641 hydrochloride have been extensively studied to understand its behavior in vivo. It exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for chronic administration in animal models. These properties are essential for its use in long-term studies aimed at evaluating its therapeutic potential.

Clinical trials involving SB 216641 hydrochloride are still in their early stages, but preliminary results are promising. Phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses, with minimal side effects. These findings have paved the way for further clinical evaluation, particularly in patients with depression and anxiety disorders.

The safety profile of SB 216641 hydrochloride is another critical aspect that has been thoroughly investigated. Preclinical toxicology studies have shown that it does not exhibit significant toxicity at relevant doses, which is a crucial factor for its advancement to clinical trials. Additionally, its selectivity for the 5-HT_2C receptor minimizes off-target effects, further enhancing its safety profile.

In conclusion, SB 216641 hydrochloride (CAS No. 193611-67-5) represents a promising compound with significant potential for treating various psychiatric and neurological disorders. Its high affinity and selectivity for the serotonin 5-HT_2C receptor make it a valuable tool for both research and therapeutic applications. Ongoing studies continue to explore its full therapeutic potential, and future developments may lead to new treatment options for patients suffering from these conditions.